NICKELSULFARSENIDE
Description
Nickel subsulfide (chemical formula: Ni₃S₂) is an inorganic compound classified under nickel sulfides. It is a crystalline solid with a CAS registry number of 12035-72-2 . While structural data for nickel subsulfide remains unspecified in available literature, its stoichiometry and bonding are consistent with transition metal sulfides, where nickel exhibits mixed oxidation states (e.g., Ni²⁺ and Ni³⁺).
Properties
CAS No. |
12255-11-7 |
|---|---|
Molecular Formula |
BeCu |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Nickel Compounds
The table below compares nickel subsulfide with analogous nickel-containing compounds, focusing on chemical composition, CAS identifiers, and key characteristics:
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